Cas no 1067-74-9 (Methyl diethylphosphonoacetate)

Methyl diethylphosphonoacetate (CAS 683-08-9) is a phosphonate ester widely utilized as a key intermediate in organic synthesis, particularly in Horner-Wadsworth-Emmons (HWE) reactions for the preparation of α,β-unsaturated esters. Its high reactivity and selectivity make it valuable for constructing carbon-carbon double bonds in fine chemicals, pharmaceuticals, and agrochemicals. The compound exhibits excellent stability under standard conditions and offers efficient yields in olefination reactions. Its diethylphosphono group enhances nucleophilicity, facilitating reactions with carbonyl compounds. Methyl diethylphosphonoacetate is preferred for its straightforward handling, compatibility with various solvents, and utility in stereoselective syntheses. It is commonly employed in academic and industrial research for complex molecule assembly.
Methyl diethylphosphonoacetate structure
1067-74-9 structure
Product name:Methyl diethylphosphonoacetate
CAS No:1067-74-9
MF:C7H15O5P
MW:210.164763689041
MDL:MFCD00009081
CID:40613
PubChem ID:66113

Methyl diethylphosphonoacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(diethoxyphosphoryl)acetate
    • POME
    • Methyl (diethylphosphono)acetate
    • Diethyl methoxycarbonylmethyl phosphonate~Phosphonoacetic acid diethyl methyl ester
    • [(Methoxycarbonyl)-methyl]-phosphonic acid diethyl ester
    • Methyl diethylphosphonoacetate
    • Diethyl methylphosphonoacetate
    • Methyl diethylphosphonoacetateE
    • (Methoxycarbonylmethyl) diethoxyphosphine oxide
    • [(Methoxycarbonyl)methyl]phosphonic acid diethyl ester
    • diethyl carbomethoxymethylphosphonate
    • diethyl methoxycarbonylmethyl-phosphonate
    • DIETHYLPHOSPHONOACETIC ACID METHYL ESTER
    • methyl dieth
    • methyl dimethyl malonate
    • METHYL P,P-DIETHYLPHOSPHONOACETATE
    • NSC 147757
    • Aceticacid, (diethoxyphosphinyl)-, methyl ester (9CI)
    • Acetic acid, phosphono-,P,P-diethyl methyl ester (8CI)
    • Acetic acid, phosphono-, diethyl 1-methyl ester(7CI)
    • (Diethoxyphosphinyl)acetic acid methyl ester
    • Diethyl (methoxycarbonylmethyl)phosphonate
    • Diethyl methoxycarbonylmethanephosphonate
    • Methoxycarbonylmethanephosphonic aciddiethyl ester
    • Methyl (diethoxyphosphinyl)acetate
    • Methyl 2-(diethoxyphosphinyl)acetate
    • Methyl2-(diethoxyphosphono)acetate
    • Methyl2-(diethylphosphonato)acetate
    • Methyl 2-(diethylphosphono)acetate
    • Methyldiethoxyphosphonoacetate
    • O,O-Diethyl phosphonoacetic acid methylester
    • Methyl 2-(diethoxyphosphoryl)
    • Methyl (diethoxyphosphoryl)acetate
    • diethylphosphonoacetate
    • (Methoxycarbonylmethyl)diethoxyphosphine oxide
    • Diethylcarbomethoxymethylphosphonate
    • Methyl(diethylphosphono)acetate
    • LABOTEST-BB LT00452673
    • DIETHYLMETHYLPHOSPHONOACETATE
    • Methyl diethylphosphonoacetate,98%
    • Methyl diethylphosphonoacetate 97%
    • Acetic acid, (diethoxyphosphinyl)-, methyl ester
    • methyl 2-diethoxyphosphorylacetate
    • CTSAXXHOGZNKJR-UHFFFAOYSA-N
    • Methyl diethylphosphonoacetate, 97%
    • methyl 2-(diethoxycarbonyl)acetate
    • methyldiethylphosphonoacetate
    • KSC489E0F
    • MDL: MFCD00009081
    • Inchi: 1S/C7H15O5P/c1-4-11-13(9,12-5-2)6-7(8)10-3/h4-6H2,1-3H3
    • InChI Key: CTSAXXHOGZNKJR-UHFFFAOYSA-N
    • SMILES: P(CC(=O)OC)(=O)(OCC)OCC
    • BRN: 1782397

Computed Properties

  • Exact Mass: 210.06600
  • Monoisotopic Mass: 210.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: Transparent colorless to slightly yellow liquid
  • Density: 1.145 g/mL at 25 °C(lit.)
  • Boiling Point: 127-131 °C/9 mmHg(lit.)
  • Flash Point: Fahrenheit: 230 ° f
    Celsius: 110 ° c
  • Refractive Index: n20/D 1.433(lit.)
  • Solubility: Miscible with tetrahydrofuran.
  • PSA: 71.64000
  • LogP: 1.42550

Methyl diethylphosphonoacetate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • Storage Condition:Sealed in dry,Room Temperature

Methyl diethylphosphonoacetate Customs Data

  • HS CODE:29310095
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Methyl diethylphosphonoacetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-210183-1.0g
methyl 2-(diethyl phosphono)acetate
1067-74-9 95%
1g
$0.0 2023-06-08
Ambeed
A169653-10g
Methyl 2-(diethoxyphosphoryl)acetate
1067-74-9 97%
10g
$6.0 2025-02-28
Ambeed
A169653-5g
Methyl 2-(diethoxyphosphoryl)acetate
1067-74-9 97%
5g
$5.0 2025-02-28
Ambeed
A169653-25g
Methyl 2-(diethoxyphosphoryl)acetate
1067-74-9 97%
25g
$8.0 2025-02-28
TRC
M301703-500mg
Methyl Diethylphosphonoacetate
1067-74-9
500mg
$ 69.00 2023-09-07
Enamine
EN300-210183-0.05g
methyl 2-(diethyl phosphono)acetate
1067-74-9 95%
0.05g
$19.0 2023-09-16
BAI LING WEI Technology Co., Ltd.
581510-25G
Methyl diethylphosphonoacetate, 98%
1067-74-9 98%
25G
¥ 250 2022-04-26
TRC
M301703-100mg
Methyl Diethylphosphonoacetate
1067-74-9
100mg
$ 52.00 2023-09-07
Enamine
EN300-210183-100.0g
methyl 2-(diethyl phosphono)acetate
1067-74-9 95%
100.0g
$72.0 2023-02-22
SHENG KE LU SI SHENG WU JI SHU
sc-250370-10 g
Methyl diethylphosphonoacetate,
1067-74-9
10g
¥451.00 2023-07-11

Methyl diethylphosphonoacetate Suppliers

Amadis Chemical Company Limited
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(CAS:1067-74-9)Methyl diethylphosphonoacetate
Order Number:A801502
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:38
Price ($):151.0
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1067-74-9)膦酰基乙酸甲酯二乙酯
Order Number:LE26854078
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally

Methyl diethylphosphonoacetate Related Literature

Additional information on Methyl diethylphosphonoacetate

Methyl Diethylphosphonoacetate: A Comprehensive Overview

Methyl diethylphosphonoacetate, also known by its CAS number 1067-74-9, is a versatile compound with significant applications in various fields of chemistry. This compound, which belongs to the class of organophosphorus compounds, has garnered attention due to its unique chemical properties and potential uses in both industrial and academic settings. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a valuable tool in drug discovery and development.

The structure of methyl diethylphosphonoacetate consists of a central phosphorus atom bonded to two ethyl groups, one methyl group, and an acetate moiety. This arrangement allows for a wide range of reactivity, particularly in nucleophilic substitution reactions. The compound's ability to act as a leaving group in such reactions has made it indispensable in the synthesis of phosphonates, which are widely used in pharmaceuticals and agrochemicals.

Recent research has focused on the optimization of synthetic pathways involving methyl diethylphosphonoacetate. For instance, studies have demonstrated its effectiveness as a precursor in the synthesis of phosphonocarboxylic acids, which are known for their biological activity. These acids have shown promise in inhibiting enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

In addition to its role in organic synthesis, methyl diethylphosphonoacetate has been explored for its potential in materials science. Its ability to form stable phosphonate esters has led to its use in the development of novel polymers and coatings with enhanced mechanical properties. Researchers have also investigated its application in catalysis, where it serves as a ligand or precursor for metal complexes with catalytic activity.

The environmental impact of methyl diethylphosphonoacetate has also been a topic of recent interest. Studies have shown that the compound can undergo biodegradation under specific conditions, reducing its persistence in the environment. This finding is particularly important for industries relying on organophosphorus compounds, as it highlights the need for sustainable practices to minimize ecological footprint.

Furthermore, advancements in analytical techniques have improved our understanding of the compound's behavior at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into the stereochemistry and reactivity of methyl diethylphosphonoacetate, enabling more precise control over its synthesis and application.

In conclusion, methyl diethylphosphonoacetate (CAS No: 1067-74-9) remains a pivotal compound in modern chemistry. Its diverse applications, coupled with ongoing research into its properties and uses, ensure that it will continue to play a significant role in advancing scientific knowledge and technological innovation.

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